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Compound of Interest

Compound Name: Tyrphostin AG 112

Cat. No.: B11931776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of Tyrphostin AG 112 in Dimethyl Sulfoxide (DMSO). Tyrphostin AG 112 is a known

inhibitor of Epidermal Growth Factor Receptor (EGFR) phosphorylation, making it a valuable

tool in cancer research and drug development.[1] Adherence to proper preparation and storage

techniques is crucial for ensuring the compound's stability and the reproducibility of

experimental results.

Chemical and Physical Properties
A summary of the key quantitative data for Tyrphostin AG 112 is presented in the table below

for easy reference.

Property Value Source

Molecular Weight 236.23 g/mol [1]

Solubility in DMSO 125 mg/mL [1]

Molar Solubility in DMSO 529.15 mM [1]
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Tyrphostin AG 112 powder

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath

Calibrated micropipettes

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for many laboratory applications. Adjustments can be made based on specific

experimental needs.

Pre-weighing Preparation: Before handling the compound, ensure that all necessary

equipment is clean and readily accessible. Wear appropriate PPE.

Weighing Tyrphostin AG 112: Carefully weigh out the desired amount of Tyrphostin AG
112 powder using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 2.36 mg of the compound.

Solubilization in DMSO:

Transfer the weighed Tyrphostin AG 112 powder into a sterile microcentrifuge tube or

vial.

Add the calculated volume of fresh, anhydrous DMSO. For 2.36 mg of powder to make a

10 mM solution, add 1 mL of DMSO.
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It is highly recommended to use a newly opened bottle of anhydrous DMSO, as the

solvent is hygroscopic and absorbed water can affect the solubility and stability of the

compound.

Dissolution:

Tightly cap the tube and vortex thoroughly for at least 30 seconds.

If the compound is not fully dissolved, sonicate the solution in an ultrasonic bath for 5-10

minutes, or until the solution is clear.[1] Visually inspect the solution against a light source

to ensure no solid particles remain.

Storage:

Once fully dissolved, the stock solution should be aliquoted into smaller, single-use

volumes to avoid repeated freeze-thaw cycles.

For long-term storage (up to 6 months), store the aliquots at -80°C.[1]

For short-term storage (up to 1 month), aliquots can be stored at -20°C.[1]
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Workflow for Tyrphostin AG 112 Stock Solution Preparation.
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Application Notes
Determining Working Concentrations
While Tyrphostin AG 112 is known to inhibit EGFR phosphorylation, the specific half-maximal

inhibitory concentration (IC50) for this compound is not readily available in the public domain.

For other members of the tyrphostin family, such as Tyrphostin AG1112, the IC50 for EGFR

inhibition has been reported to be 15 µM.[2] However, it is crucial to experimentally determine

the optimal working concentration for Tyrphostin AG 112 in your specific assay and cell line.

It is recommended to perform a dose-response experiment to determine the effective

concentration range. A starting point for such an experiment could be a serial dilution from a

high concentration (e.g., 100 µM) downwards.

Use in Cell-Based Assays
When preparing working solutions for cell-based assays from the DMSO stock, it is important to

ensure that the final concentration of DMSO in the cell culture medium is kept low (typically

below 0.5%) to avoid solvent-induced cytotoxicity. A preliminary experiment to determine the

tolerance of your specific cell line to DMSO is advisable.
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Mechanism of Action of Tyrphostin AG 112.

Stability and Handling
Tyrphostin AG 112 stock solutions in DMSO are stable for up to 6 months when stored at

-80°C and for up to 1 month at -20°C.[1]

Avoid repeated freeze-thaw cycles, which can lead to degradation of the compound.

Aliquoting into single-use volumes is the best practice.

Before use, thaw the frozen aliquot at room temperature and ensure it is completely

dissolved by vortexing gently.
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By following these detailed protocols and application notes, researchers, scientists, and drug

development professionals can confidently prepare and utilize Tyrphostin AG 112 stock

solutions for their experimental needs, ensuring the integrity of their results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11931776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

